Cas no 501679-55-6 (Butanamide, N,N-bis(2-ethylhexyl)-3-methyl-2-oxo-)

Butanamide, N,N-bis(2-ethylhexyl)-3-methyl-2-oxo- structure
501679-55-6 structure
Product Name:Butanamide, N,N-bis(2-ethylhexyl)-3-methyl-2-oxo-
CAS No:501679-55-6
MF:C21H41NO2
MW:339.555746793747
CID:1561063
PubChem ID:71366752
Update Time:2025-04-21

Butanamide, N,N-bis(2-ethylhexyl)-3-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N,N-bis(2-ethylhexyl)-3-methyl-2-oxo-
    • N,N-bis(2-ethylhexyl)-3-methyl-2-oxobutanamide
    • DTXSID70790103
    • 501679-55-6
    • Inchi: 1S/C21H41NO2/c1-7-11-13-18(9-3)15-22(21(24)20(23)17(5)6)16-19(10-4)14-12-8-2/h17-19H,7-16H2,1-6H3
    • InChI Key: NOJYDFQKQXMZMF-UHFFFAOYSA-N
    • SMILES: O=C(C(C(C)C)=O)N(CC(CC)CCCC)CC(CC)CCCC

Computed Properties

  • Exact Mass: 339.31393
  • Monoisotopic Mass: 339.313729551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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